Cas no 87675-22-7 (Acetamide, 2-chloro-N-2-propynyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

Acetamide, 2-chloro-N-2-propynyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- structure
87675-22-7 structure
Product Name:Acetamide, 2-chloro-N-2-propynyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
CAS No:87675-22-7
MF:C11H14ClN3O
MW:239.701361179352
CID:653720
PubChem ID:71412417
Update Time:2025-04-19

Acetamide, 2-chloro-N-2-propynyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-chloro-N-2-propynyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
    • 2-chloro-N-prop-2-ynyl-N-(1,3,5-trimethylpyrazol-4-yl)acetamide
    • DTXSID40831971
    • 87675-22-7
    • 2-Chloro-N-(prop-2-yn-1-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
    • Inchi: 1S/C11H14ClN3O/c1-5-6-15(10(16)7-12)11-8(2)13-14(4)9(11)3/h1H,6-7H2,2-4H3
    • InChI Key: FEAJDQICCCRTSH-UHFFFAOYSA-N
    • SMILES: ClCC(N(CC#C)C1C(C)=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 239.0825398g/mol
  • Monoisotopic Mass: 239.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.1Ų
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